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Compound of Interest

Compound Name: AC-Asp(OtBU)-OH

Cat. No.: B15544620 Get Quote

Researchers and scientists handling AC-Asp(OtBU)-OH, or Nα-Acetyl-L-aspartic acid β-tert-

butyl ester, must adhere to stringent disposal protocols to ensure laboratory safety and

environmental compliance. This guide provides essential, step-by-step procedures for the

proper disposal of this compound, aligning with standard laboratory safety practices and

regulatory requirements.

Chemical and Physical Properties
A thorough understanding of the chemical and physical properties of AC-Asp(OtBU)-OH is

fundamental to safe handling and disposal.

Property Value

Chemical Formula C10H17NO5

Molecular Weight 231.25 g/mol

CAS Number 117833-18-8

Appearance Solid

Solubility
Soluble in Chloroform, Dichloromethane, Ethyl

Acetate, DMSO, Acetone.[1]

Storage Temperature Do not store above 5˚C (41˚F).[2]
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Hazard Identification and Safety Precautions
AC-Asp(OtBU)-OH presents several hazards that necessitate careful handling and the use of

appropriate personal protective equipment (PPE).

Hazard Statement Precautionary Measures

H302: Harmful if swallowed.[3]
Do not eat, drink, or smoke when using this

product. Rinse mouth if swallowed.

H315: Causes skin irritation.[3]
Wear protective gloves and clothing. Wash skin

thoroughly after handling.

H319: Causes serious eye irritation.[3]
Wear eye protection/face protection.[3] Rinse

cautiously with water for several minutes.

H335: May cause respiratory irritation.[3]
Avoid breathing dust. Use only outdoors or in a

well-ventilated area.

First Aid Measures:

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.[3]

Skin Contact: Immediately wash with water and soap and rinse thoroughly.[3]

Eye Contact: Rinse opened eye for several minutes under running water.[3] If symptoms

persist, consult a doctor.

Ingestion: Clean mouth with water and drink plenty of water afterwards.[3] If symptoms

persist, consult a doctor.

Step-by-Step Disposal Protocol
The disposal of AC-Asp(OtBU)-OH must comply with federal, state, and local environmental

control regulations.[2] The following workflow provides a procedural guide for its safe disposal.
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Preparation

Waste Collection

Disposal

Spill Response

1. Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

2. Prepare a Labeled, 
Leak-Proof Waste Container

3. For Solid Waste:
Carefully transfer into the waste container.

If solid

4. For Solutions:
Transfer into a sealed container.

If in solution

5. Store waste container in a
designated, secure area.

6. Arrange for pickup by a
certified chemical waste handler.

Small Spill:
Use appropriate tools to put spilled material
into a convenient waste disposal container.

Large Spill:
Use a shovel to put the spilled material

into a convenient waste disposal container.

Click to download full resolution via product page

Caption: Workflow for the proper disposal of AC-Asp(OtBU)-OH.

Accidental Release Measures
In the event of a spill, prompt and appropriate action is crucial to mitigate exposure and

environmental contamination.

Small Spill: Use appropriate tools to transfer the spilled solid into a convenient waste

disposal container.[2]
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Large Spill: Use a shovel to place the spilled material into a designated waste disposal

container.[2]

For any spill, ensure the area is well-ventilated and personnel are wearing appropriate PPE.

Firefighting Measures
In the case of a fire involving AC-Asp(OtBU)-OH, the following measures should be taken:

Fire Size Extinguishing Media

Small Carbon dioxide or dry chemical extinguisher.[2]

Large
Water spray, fog, or foam. Do not use a water

jet.[2]

Firefighters should wear positive pressure self-contained breathing apparatus (SCBA) and full

turnout gear.[2] Hazardous decomposition products include oxides of carbon and nitrogen.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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